Cas no 6595-78-4 (5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 6595-78-4
• MF: C₉H₆ClN₃O₃
• MW: 239.615240573883
• MDL: MFCD01764743
• CID: 501673
• PubChem ID: 2797649
• Update Time: 2025-10-28

5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(3-nitrophenyl)-
• 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• FT-0757586
• AKOS005351173
• EN300-35734
• MFCD01764743
• SCHEMBL11171080
• A13432
• DTXSID10383937
• Z361894812
• STR07663
• 6595-78-4
• 5-Chloromethyl-3-(3-nitro-phenyl)-[1,2,4]oxadiazole
• DB-026294

• MDL： MFCD01764743
• Inchi： 1S/C9H6ClN3O3/c10-5-8-11-9(12-16-8)6-2-1-3-7(4-6)13(14)15/h1-4H,5H2
• InChI Key： QJMVUDOJNDEBTE-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 239.01000
• Monoisotopic Mass: 239.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.465
• Melting Point: 60 °C
• Boiling Point: 399.9°C at 760 mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.596
• PSA: 84.74000
• LogP: 2.90680

5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS No. 6595-78-4) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of a chloromethyl group and a nitrophenyl substituent introduces interesting electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various strategies, including nucleophilic substitution and condensation reactions, to optimize its synthesis. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The structural features of 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole make it an attractive candidate for applications in drug discovery and materials science. The oxadiazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical compounds. The nitrophenyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties.

In terms of electronic properties, 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole exhibits unique conductivity characteristics due to its conjugated system. This property has led to its exploration in the development of organic semiconductors and optoelectronic devices. Researchers have successfully incorporated this compound into thin-film transistor (TFT) structures, demonstrating promising performance in terms of carrier mobility and stability. These findings underscore its potential in advancing next-generation electronic materials.

The versatility of 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole extends to its role as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it a valuable precursor for synthesizing more complex molecules. For instance, recent research has focused on its use in constructing heterocyclic frameworks with potential applications in agrochemicals and advanced materials.

From an environmental standpoint, the synthesis and application of 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes to minimize waste and reduce energy consumption. The development of catalytic systems that promote atom economy has been a key focus area in this context.

In conclusion, 5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole (CAS No. 6595-78-4) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, reactivity, and electronic properties continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery, materials science, and beyond.